(R)-2-Aminobut-3-en-1-ol

• IUPAC Name: (2R)-2-aminobut-3-en-1-ol
• InChI: InChI=1S/C4H9NO/c1-2-4(5)3-6/h2,4,6H,1,3,5H2/t4-/m1/s1
• InChI Key: RKBAYXYCMQLBCZ-SCSAIBSYSA-N
• Canonical SMILES: C=CC(CO)N
• Isomeric SMILES: C=C[C@H](CO)N
• Molecular Formula: C4H9NO
• Molecular Weight: 87.12 g/mol

Description

(R)-2-Aminobut-3-en-1-ol, also known as L-threonine, is an essential amino acid that is crucial for the growth and maintenance of the human body. It is a chiral molecule with two enantiomers, (R)- and (S)-. The (R)-enantiomer is the biologically active form and is widely used in the synthesis of pharmaceuticals, food additives, and other industrial products.

Scientific Research Applications

Synthesis and Chemical Reactions

(R)-2-Aminobut-3-en-1-ol serves as a versatile chiral building block in organic synthesis, enabling the construction of complex molecules through various chemical transformations. For instance, it has been employed in the resolution of racemic acids, showcasing its utility in enantioselective synthesis. The treatment of its enantiomer with sodium hydride and benzyl chloride led to the successful resolution of racemic α-methylsuccinic and α-bromosuccinic acids, demonstrating its role in synthesizing optically active compounds (Touet, Ruault, & Brown, 2006). Moreover, its transformation into P-epimeric oxazaphosphorinanes through stereospecific intramolecular cyclization illustrates its potential in generating phosphorus-containing cyclic compounds, which are valuable in medicinal chemistry (Dimukhametov et al., 2001).

Molecular Recognition and Chiral Discrimination

Optically pure derivatives of this compound have been utilized as chiral solvating agents for molecular recognition, exemplifying their importance in stereochemical analysis and separation techniques. For example, 2-(quinolin-8-yloxy)cyclohexan-1-ol, derived from this compound, was employed for the enantioselective discrimination of isomers of α-substituted carboxylic acids, phosphoric acids, and amino acids by NMR or fluorescence spectroscopy. This application underlines its significance in analytical chemistry for identifying and quantifying chiral compounds (Khanvilkar & Bedekar, 2018).